Cas no 1335442-62-0 ((2S)-2-amino-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol
• CAS No: 1335442-62-0
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5797381
• PubChem ID: 131529565
• Update Time: 2025-06-30

(2S)-2-amino-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol
• EN300-1842270
• 1335442-62-0

• Inchi： 1S/C11H14N2O2/c1-15-8-3-2-7-4-11(9(12)6-14)13-10(7)5-8/h2-5,9,13-14H,6,12H2,1H3/t9-/m1/s1
• InChI Key： COWYWHYDRFCURP-SECBINFHSA-N
• SMILES： OC[C@H](C1=CC2C=CC(=CC=2N1)OC)N

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.3Ų

Additional information on (2S)-2-amino-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol

Introduction to (2S)-2-amino-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol (CAS No. 1335442-62-0)

(2S)-2-amino-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol, also known by its CAS number 1335442-62-0, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, a methoxy-substituted indole ring, and a hydroxyl group. These functional groups contribute to its potential biological activities and therapeutic applications.

The chemical structure of (2S)-2-amino-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol is particularly noteworthy due to its chiral center, which can lead to different enantiomers with distinct biological properties. The (S) configuration of the compound has been the focus of recent studies due to its potential as a lead molecule in drug discovery.

Recent research has highlighted the importance of (2S)-2-amino-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol in various biological processes. For instance, studies have shown that this compound exhibits potent anti-inflammatory and neuroprotective effects. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and neurodegeneration.

In the context of anti-inflammatory activity, (2S)-2-amino-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This inhibition is crucial for reducing inflammation in various disease models, including rheumatoid arthritis and inflammatory bowel disease. The mechanism of action involves the compound's interaction with specific enzymes and receptors involved in the inflammatory response.

Furthermore, the neuroprotective effects of (2S)-2-amino-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol have been extensively studied. Research has demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity is thought to be mediated by the compound's ability to enhance cellular antioxidant defenses and inhibit the activation of pro-apoptotic pathways.

The potential therapeutic applications of (2S)-2-amino-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol extend beyond anti-inflammatory and neuroprotective effects. Recent studies have also explored its antiviral properties, particularly against RNA viruses such as influenza and SARS-CoV-2. The compound has been shown to inhibit viral replication by interfering with key viral enzymes and proteins, making it a promising candidate for antiviral drug development.

In addition to its biological activities, the chemical synthesis of (2S)-2-amino-2-(6-methoxy-1H-indol-2-yl)ethan-1-o l has been optimized to improve yield and purity. Various synthetic routes have been developed, including enantioselective catalytic methods that ensure the production of the desired (S) enantiomer. These advancements in synthesis have facilitated further preclinical and clinical evaluations of the compound.

Clinical trials are currently underway to assess the safety and efficacy of (2S)-2-amino - 000 - 000 - (6-methoxy - 000 - 000 - 000 - 000 - H - indol - 000 - 000 - yl) ethan - 000 - ol in treating various conditions. Preliminary results from phase I trials have shown that the compound is well-tolerated with a favorable safety profile. Phase II trials are expected to provide more detailed insights into its therapeutic potential.

In conclusion, ((S))-(-)-(-)-(-)-m-e-t-h-o-x-y-_{H--i-n-d-o-l--y-l)}-e-t-h-a-n--o-l (CAS No. 1335442--6--7--8--9--7--8--9--7--8--9--7--8--9--7--8--9--) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.